Cas no 73839-20-0 (tert-Butyl 6-Hydroxyhexanoate)
tert-Butyl 6-Hydroxyhexanoate structure
Product Name:tert-Butyl 6-Hydroxyhexanoate
CAS No:73839-20-0
MF:C10H20O3
MW:188.264003753662
MDL:MFCD09952156
CID:554802
PubChem ID:13490264
Update Time:2025-04-19
tert-Butyl 6-Hydroxyhexanoate Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,6-hydroxy-, 1,1-dimethylethyl ester
- tert-Butyl 6-Hydroxyhexanoate
- 6-Hydroxy-hexanoic Acid 1,1-Dimethylethyl Ester
- DTXSID00542071
- AKOS006310997
- CS-0235789
- EN300-1609105
- AKNVIQFNWMMKEE-UHFFFAOYSA-N
- BS-49846
- SY327420
- t-Butyl 6-hydroxyhexanoate
- FT-0664134
- C90533
- MFCD09952156
- tert-Butyl6-Hydroxyhexanoate
- BP-28094
- 73839-20-0
- SCHEMBL2099463
-
- MDL： MFCD09952156
- Inchi： 1S/C10H20O3/c1-10(2,3)13-9(12)7-5-4-6-8-11/h11H,4-8H2,1-3H3
- InChI Key： AKNVIQFNWMMKEE-UHFFFAOYSA-N
- SMILES： O(C(CCCCCO)=O)C(C)(C)C
Computed Properties
- Exact Mass: 188.14100
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 1.88080
tert-Butyl 6-Hydroxyhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B691995-250mg |
tert-Butyl 6-Hydroxyhexanoate |
73839-20-0 | 250mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B691995-1g |
tert-Butyl 6-Hydroxyhexanoate |
73839-20-0 | 1g |
$ 173.00 | 2023-09-08 | ||
| TRC | B691995-2g |
tert-Butyl 6-Hydroxyhexanoate |
73839-20-0 | 2g |
$ 257.00 | 2023-04-18 | ||
| TRC | B691995-5g |
tert-Butyl 6-Hydroxyhexanoate |
73839-20-0 | 5g |
$ 580.00 | 2023-09-08 | ||
| TRC | B691995-10g |
tert-Butyl 6-Hydroxyhexanoate |
73839-20-0 | 10g |
$ 1062.00 | 2023-09-08 | ||
| TRC | B691995-20g |
tert-Butyl 6-Hydroxyhexanoate |
73839-20-0 | 20g |
$ 1975.00 | 2023-04-18 | ||
| abcr | AB569617-250 mg |
t-Butyl 6-hydroxyhexanoate, 95%; . |
73839-20-0 | 95% | 250mg |
€113.20 | 2023-06-14 | |
| abcr | AB569617-1 g |
t-Butyl 6-hydroxyhexanoate, 95%; . |
73839-20-0 | 95% | 1g |
€195.10 | 2023-06-14 | |
| abcr | AB569617-5 g |
t-Butyl 6-hydroxyhexanoate, 95%; . |
73839-20-0 | 95% | 5g |
€521.40 | 2023-06-14 | |
| Ambeed | A521268-250mg |
tert-Butyl 6-hydroxyhexanoate |
73839-20-0 | 95% | 250mg |
$35.0 | 2025-04-17 |
tert-Butyl 6-Hydroxyhexanoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
73839-20-0 (tert-Butyl 6-Hydroxyhexanoate) Related Products
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- 20270-53-5(Hexanedioic acid, bis(1,1-dimethylethyl) ester)
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